Cas no 1006685-96-6 (8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile)

8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile is a spirocyclic compound featuring a pyridine moiety and a nitrile functional group. Its unique structure, combining a dioxaspiro[4.5]decane core with a pyridinyl substituent, makes it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the nitrile group enhances reactivity, enabling further functionalization, while the spirocyclic framework contributes to structural rigidity, potentially improving stability in downstream applications. This compound is particularly valuable in the development of heterocyclic scaffolds for medicinal chemistry, where its balanced lipophilicity and electronic properties can aid in drug design. Suitable for controlled reactions, it offers synthetic flexibility for constructing complex molecular architectures.
8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile structure
1006685-96-6 structure
Product Name:8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile
CAS No:1006685-96-6
MF:C14H16N2O2
MW:244.289043426514
CID:2124190
Update Time:2025-06-08

8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-4-(pyridin-2-yl)cyclohexanone ethylene ketal
    • 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile
    • Inchi: 1S/C14H16N2O2/c15-11-13(12-3-1-2-8-16-12)4-6-14(7-5-13)17-9-10-18-14/h1-3,8H,4-7,9-10H2
    • InChI Key: HZUHLTNOXQNJSY-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCC(C#N)(C1C=CC=CN=1)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Topological Polar Surface Area: 55.1

8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6764922-0.05g
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95.0%
0.05g
$76.0 2025-04-22
Enamine
EN300-6764922-0.1g
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95.0%
0.1g
$113.0 2025-04-22
Enamine
EN300-6764922-0.25g
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95.0%
0.25g
$162.0 2025-04-22
Enamine
EN300-6764922-0.5g
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95.0%
0.5g
$310.0 2025-04-22
Enamine
EN300-6764922-1.0g
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95.0%
1.0g
$414.0 2025-04-22
Enamine
EN300-6764922-2.5g
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95.0%
2.5g
$810.0 2025-04-22
Enamine
EN300-6764922-5.0g
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95.0%
5.0g
$1199.0 2025-04-22
Enamine
EN300-6764922-10.0g
8-(pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95.0%
10.0g
$1778.0 2025-04-22
Aaron
AR0288KD-50mg
8-(Pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95%
50mg
$130.00 2025-02-15
Aaron
AR0288KD-100mg
8-(Pyridin-2-yl)-1,4-dioxaspiro[4.5]decane-8-carbonitrile
1006685-96-6 95%
100mg
$181.00 2025-02-15

Additional information on 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile

Research Briefing on 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile (CAS: 1006685-96-6)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile (CAS: 1006685-96-6). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its properties, synthesis methods, and biological activities.

The compound, characterized by its spirocyclic structure and pyridine moiety, has been investigated for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The unique structural features of 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile contribute to its ability to modulate protein-protein interactions, making it a promising candidate for therapeutic applications.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. Researchers have reported successful methodologies using catalytic systems that minimize side reactions and enhance stereoselectivity. These improvements are critical for scaling up production and ensuring reproducibility in industrial settings. Additionally, computational studies have provided insights into the compound's conformational dynamics, which are essential for understanding its binding affinity to target proteins.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific kinases involved in cell proliferation and survival. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile exhibited potent inhibitory effects against a panel of cancer cell lines, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a lead structure for anticancer drug development.

Furthermore, the compound's pharmacokinetic properties have been evaluated in preclinical models, showing favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and reducing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 8-Pyridin-2-yl-1,4-dioxaspiro[4.5]decane-8-carbonitrile represents a promising scaffold in medicinal chemistry, with demonstrated potential in targeting kinase-driven diseases. The integration of synthetic chemistry, computational modeling, and biological assays has provided a robust foundation for its further development. Future research should focus on elucidating its mechanism of action and exploring its applicability in combination therapies. This briefing serves as a valuable resource for researchers and industry professionals seeking to stay abreast of the latest developments in this area.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen